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Compound of Interest

Compound Name: GSK1016790A

Cat. No.: B1672345

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is paramount. This guide provides essential safety and
logistical information for the proper disposal of GSK1016790A, a potent and selective TRPV4
channel agonist.

As a hazardous chemical, GSK1016790A requires specific disposal procedures to prevent
environmental contamination and ensure laboratory safety.[1] Standard laboratory practice
dictates that chemical waste should never be disposed of down the drain or in regular trash.[2]

[3]

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of GSK1016790A is the first
step in safe handling and disposal. This data is crucial for selecting appropriate containers and
disposal streams.
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Property Value

Molecular Formula C28H32CI2N406S2[1]
Molecular Weight 655.6 g/mol [1]
Appearance Crystalline solid[1]
Solubility in Ethanol ~10 mg/mL[1]
Solubility in DMSO ~15 mg/mL[1]
Solubility in Dimethyl Formamide (DMF) ~15 mg/mL[1]
Storage Temperature -20°C[1]

Experimental Protocol for Disposal

This protocol outlines the step-by-step procedure for the safe disposal of GSK1016790A and
its solutions.

1. Personal Protective Equipment (PPE):

o Wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant gloves
(butyl rubber is recommended for handling DMSO).

2. Waste Segregation and Collection:
e Solid Waste:

o Collect unadulterated GSK1016790A powder in a dedicated, clearly labeled hazardous
waste container.

o The container should be made of a compatible material (e.g., high-density polyethylene)
and have a secure screw-top lid.

e Liquid Waste (Solutions):

o Solutions of GSK1016790A in organic solvents such as DMSO or ethanol should be
collected in a designated container for flammable liquid waste.[4]
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o Do not mix with aqueous waste or other incompatible chemical streams.
o Ensure the container is properly labeled with the full chemical name and the solvent used.
3. Labeling:

» All waste containers must be clearly labeled with the words "Hazardous Waste," the full
chemical name "GSK1016790A," the solvent (if any), and the approximate concentration and
volume.

4., Storage:

o Store waste containers in a designated satellite accumulation area that is away from heat
sources and direct sunlight.[2]

o Ensure containers are kept closed except when adding waste.[3]
5. Disposal:

» Arrange for the pickup and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed chemical waste disposal
contractor.

e The recommended disposal method for organic solvent-based solutions is incineration in a
chemical incinerator equipped with an afterburner and scrubber.[5]

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of GSK1016790A.
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Solid Waste Stream
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Caption: Disposal workflow for GSK1016790A waste.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant
disposal of GSK1016790A, minimizing risks to both personnel and the environment. Always
consult your institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Proper Disposal of GSK1016790A: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672345#gsk1016790a-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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